2-((2,2-dimethyl-2,3-dihydrobenzofuran-7-yl)oxy)-N-(4-(6-methylbenzo[d]thiazol-2-yl)phenyl)acetamide

• IUPAC Name: 2-[(2,2-dimethyl-3H-1-benzofuran-7-yl)oxy]-N-[4-(6-methyl-1,3-benzothiazol-2-yl)phenyl]acetamide
• InChI: InChI=1S/C26H24N2O3S/c1-16-7-12-20-22(13-16)32-25(28-20)17-8-10-19(11-9-17)27-23(29)15-30-21-6-4-5-18-14-26(2,3)31-24(18)21/h4-13H,14-15H2,1-3H3,(H,27,29)
• InChI Key: SMDCPZYLGPORGY-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC2=C(C=C1)N=C(S2)C3=CC=C(C=C3)NC(=O)COC4=CC=CC5=C4OC(C5)(C)C
• Molecular Formula: C26H24N2O3S
• Molecular Weight: 444.5 g/mol
• CAS No.: 941947-81-5

Description

2-((2,2-dimethyl-2,3-dihydrobenzofuran-7-yl)oxy)-N-(4-(6-methylbenzo[d]thiazol-2-yl)phenyl)acetamide is a useful research compound. Its molecular formula is C26H24N2O3S and its molecular weight is 444.55. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Structural Characterization

Researchers have synthesized and characterized the structure of compounds related to 2-((2,2-dimethyl-2,3-dihydrobenzofuran-7-yl)oxy)-N-(4-(6-methylbenzo[d]thiazol-2-yl)phenyl)acetamide through various methods, including H-1-NMR, C-13-NMR, and single-crystal X-ray diffraction. These studies have revealed detailed insights into the molecular structure, including crystal systems, space groups, and intramolecular interactions, which contribute to understanding the compound's chemical properties and potential applications in various fields (Hu Jingqian et al., 2016).

Biological Activity

The biological activity of compounds structurally similar to the specified acetamide has been a subject of interest. These studies encompass investigations into their herbicidal, fungicidal, and antimicrobial activities. For example, one study highlighted moderate herbicidal and fungicidal activities, indicating potential applications in agriculture and pest control (Hu Jingqian et al., 2016). Another area of research has focused on the anti-inflammatory properties of related compounds, with some derivatives showing significant activity, suggesting potential therapeutic applications (K. Sunder & Jayapal Maleraju, 2013).

Anticancer Activity

Research into the anticancer activity of similar compounds has demonstrated promising results. Certain derivatives have exhibited growth inhibition against various cancer cell lines, including leukemia, non-small cell lung cancer, and breast cancer, highlighting the potential for development into anticancer agents (A. Karaburun et al., 2018).

Antimicrobial Evaluation

The antimicrobial activity of acetamide derivatives has been explored, with compounds showing activity against selected microbial species. This research suggests potential for these compounds in addressing microbial resistance and developing new antimicrobial agents (Samreen Gul et al., 2017).

Mechanism of Action

Target of Action

The compound contains a benzofuran and a benzothiazole moiety. Compounds containing these moieties are known to exhibit a wide range of biological activities and could potentially target a variety of enzymes or receptors in the body .

Mode of Action

The exact mode of action would depend on the specific targets of the compound. Generally, compounds with these moieties might interact with their targets through non-covalent interactions such as hydrogen bonding, hydrophobic interactions, and π-π stacking .

Biochemical Pathways

Without specific information, it’s hard to say which biochemical pathways this compound might affect. Benzofuran and benzothiazole derivatives are often involved in pathways related to their biological activities, such as anti-cancer, anti-microbial, and anti-inflammatory pathways .

Pharmacokinetics

The ADME properties of this compound would depend on various factors including its chemical structure, formulation, route of administration, and individual patient factors. Generally, benzofuran and benzothiazole derivatives are well absorbed and can cross biological membranes due to their lipophilic nature .

Result of Action

The molecular and cellular effects would depend on the compound’s specific targets and mode of action. For example, if the compound has anti-cancer activity, it might induce apoptosis or inhibit cell proliferation .

Action Environment

Environmental factors such as pH, temperature, and the presence of other molecules could influence the compound’s action, efficacy, and stability. For instance, extreme pH or temperature might affect the compound’s structure and therefore its activity .